Cas no 1706422-30-1 (2-Chloro-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide)

• Product Name: 2-Chloro-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide
• CAS No: 1706422-30-1
• MF: C₁₀H₁₀ClN₃O
• MW: 223.658900737762
• CID: 5403699
• PubChem ID: 90538422
• Update Time: 2025-11-02

2-Chloro-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide
• 2-chloro-n-({pyrazolo[1,5-a]pyridin-3-yl}methyl)acetamide
• Z2799429799
• EN300-5506837
• 1706422-30-1

• Inchi： 1S/C10H10ClN3O/c11-5-10(15)12-6-8-7-13-14-4-2-1-3-9(8)14/h1-4,7H,5-6H2,(H,12,15)
• InChI Key： DWUMUAICSVNPRC-UHFFFAOYSA-N
• SMILES： ClCC(NCC1C=NN2C=CC=CC2=1)=O

Computed Properties

• Exact Mass: 223.0512396g/mol
• Monoisotopic Mass: 223.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 2-Chloro-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide

2-Chloro-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide (CAS 1706422-30-1): A Comprehensive Overview

2-Chloro-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide (CAS 1706422-30-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic amide derivative combines a pyrazolo[1,5-a]pyridine core with a chloroacetamide moiety, making it a versatile building block for drug discovery and material science applications.

The molecular structure of 2-Chloro-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide features a unique fusion of nitrogen-containing heterocycles, which contributes to its interesting physicochemical properties. With a molecular formula of C₁₀H₉ClN₄O and a molecular weight of 236.66 g/mol, this compound exhibits moderate solubility in polar organic solvents, making it suitable for various synthetic transformations. Researchers particularly value its pyrazolo[1,5-a]pyridine scaffold, which is increasingly recognized as a privileged structure in medicinal chemistry.

Recent studies highlight the growing importance of pyrazolo[1,5-a]pyridine derivatives in addressing current challenges in drug development. As the pharmaceutical industry seeks novel kinase inhibitors and GPCR modulators, compounds like 2-Chloro-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide serve as valuable intermediates. The chloroacetamide group provides an excellent handle for further functionalization through nucleophilic substitution reactions, enabling the creation of diverse molecular libraries for high-throughput screening.

In the context of current research trends, CAS 1706422-30-1 has shown promise in the development of targeted therapies. The pyrazolo[1,5-a]pyridine core is structurally similar to purine bases, allowing potential interactions with biological targets while offering improved metabolic stability. This characteristic aligns with the pharmaceutical industry's focus on developing more stable and bioavailable drug candidates, particularly in oncology and inflammation research.

The synthetic versatility of 2-Chloro-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide makes it particularly valuable in parallel synthesis and combinatorial chemistry. Researchers can easily modify both the pyrazolopyridine ring system and the acetamide side chain to create diverse molecular architectures. This adaptability is crucial for modern drug discovery programs that require rapid exploration of chemical space to identify lead compounds with optimal properties.

From a commercial perspective, the demand for specialized heterocyclic compounds like 2-Chloro-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide continues to grow. Custom synthesis providers and contract research organizations are increasingly offering this compound to support pharmaceutical R&D projects. The market for such intermediates is expected to expand as more drug candidates containing pyrazolo[1,5-a]pyridine scaffolds enter clinical development stages.

Quality control aspects of CAS 1706422-30-1 are critical for research applications. Reputable suppliers typically provide comprehensive analytical data including HPLC purity, NMR spectra, and mass spectrometry confirmation. These quality assurances are essential for researchers who require high-purity compounds for biological testing and structure-activity relationship studies.

Environmental and safety considerations for handling 2-Chloro-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material. Researchers should consult the material safety data sheet (MSDS) for specific handling instructions.

The future outlook for pyrazolo[1,5-a]pyridine-based compounds appears promising, with 2-Chloro-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide positioned as a key intermediate. As computational drug design methods become more sophisticated, the ability to rapidly derivatize such scaffolds will likely increase their importance in hit-to-lead optimization campaigns.

For researchers investigating nitrogen-rich heterocycles or developing novel kinase inhibitor scaffolds, 2-Chloro-N-(pyrazolo[1,5-a]pyridin-3-ylmethyl)acetamide offers numerous possibilities. Its balanced properties between lipophilicity and polarity make it particularly attractive for medicinal chemistry applications where drug-like properties are crucial.

In summary, CAS 1706422-30-1 represents an important building block in contemporary organic and medicinal chemistry. The unique features of the pyrazolo[1,5-a]pyridine system combined with the reactive chloroacetamide group create numerous opportunities for innovation in drug discovery and material science. As research into heterocyclic compounds advances, the applications and significance of this compound are likely to expand further.